Cas no 1361748-55-1 (4-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid
• CAS No: 1361748-55-1
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4932870
• Update Time: 2025-07-20

4-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid

• Inchi： 1S/C10H12F2N2O2/c1-5-2-6(4-13)7(3-8(15)16)9(14-5)10(11)12/h2,10H,3-4,13H2,1H3,(H,15,16)
• InChI Key： PRNRMUODUNIAGI-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)O)=C(CN)C=C(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: -2.1
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid

Comprehensive Overview of 4-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid (CAS No. 1361748-55-1)

The compound 4-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid (CAS No. 1361748-55-1) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and aminomethyl functional groups, make it a valuable intermediate for synthesizing bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing common queries such as "pyridine derivatives in drug discovery" and "fluorinated compounds in agrochemicals."

Chemically, 4-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid belongs to the class of heterocyclic compounds, which are pivotal in medicinal chemistry due to their ability to mimic natural metabolites. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, a trait increasingly sought after in "fluorinated drug design." Researchers are particularly interested in its potential as a building block for kinase inhibitors or antimicrobial agents, aligning with trends like "targeted cancer therapies" and "antibiotic resistance solutions."

From a synthetic perspective, the compound's acetic acid moiety offers versatility for further derivatization, enabling covalent conjugation with other pharmacophores. This adaptability is crucial for "structure-activity relationship (SAR) studies," a hot topic in AI-driven drug discovery platforms. Its methylpyridine core also aligns with the growing demand for "small molecule modulators" in neurodegenerative disease research, as highlighted in recent publications.

In agrochemical applications, the difluoromethyl group contributes to pesticidal activity by interfering with enzyme function in pests. This mechanism resonates with the industry's focus on "sustainable crop protection" and "low-toxicity pesticides." Notably, the compound's stability under environmental conditions makes it a candidate for "green chemistry" initiatives, addressing concerns about persistent organic pollutants.

Analytical characterization of CAS No. 1361748-55-1 typically involves techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with "ICH guidelines for impurity profiling." Its purity and stability data are critical for regulatory submissions, particularly in jurisdictions emphasizing "quality by design (QbD)" principles. These aspects are frequently searched by professionals in pharmaceutical manufacturing.

Market-wise, the demand for fluorinated pyridines like this compound is rising, driven by patents filing for "next-generation antiviral agents" and "selective herbicides." Suppliers often highlight its availability as a "custom synthesis intermediate," catering to contract research organizations (CROs) exploring niche therapeutic areas. This aligns with the broader shift toward "precision medicine" and "personalized therapeutics."

In conclusion, 4-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-3-acetic acid represents a convergence of cutting-edge chemical innovation and real-world applications. Its multifaceted utility in drug development and crop science positions it as a compound of enduring interest, answering contemporary challenges like "drug repurposing" and "climate-resilient agriculture." Ongoing research will likely uncover further roles for this molecule in emerging technologies.